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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Glycolylneuraminic acid (Neu5Gc) is a prominent member of the sialic acid family, a group of
nine-carbon backbone sugars that typically occupy the terminal positions of glycan chains on
cell surfaces and secreted proteins.[1][2] It differs from the primary human sialic acid, N-
acetylneuraminic acid (Neu5Ac), by the addition of a single oxygen atom to the N-acetyl group,
a conversion catalyzed by the enzyme CMP-N-acetylneuraminic acid hydroxylase (CMAH).[1]
[2] While Neu5Gc is abundant in most mammals, humans cannot synthesize it de novo due to
an inactivating mutation in the CMAH gene.[3][4] Despite this, Neu5Gc can be metabolically
incorporated into human tissues from dietary sources rich in mammalian products, such as red
meat and dairy.[3][5] This incorporation makes Neu5Gc a xenoantigen in humans, capable of
eliciting an immune response and has significant implications in fields such as oncology,
xenotransplantation, and the production of biotherapeutic drugs.[1][2] This guide provides an
in-depth overview of the core physicochemical properties of the Neu5Gc standard, detailed
experimental protocols, and relevant biological pathways.

Physicochemical Properties

The fundamental physicochemical characteristics of N-Glycolylneuraminic acid are summarized
below. These properties are critical for its handling, analysis, and application in research and
development.
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Property Value Source
Molecular Formula C11H19NO10 [1][6]
Molecular Weight 325.27 g/mol [11161[7]
Monoisotopic Mass 325.10089580 Da [6]
Appearance White to off-white crystalline E1[9]
powder
Melting Point >200°C (decomposes) [8]
Solubility in Water 10 mg/mL [7]
Purity (Typical) >95-98% (by HPLC) [71[8][10]
Storage Temperature -20°C [71[8]

Qualitative Properties

o Solubility Profile: Neu5Gc is soluble in water and other polar solvents, but insoluble in non-

polar organic solvents.[8]

o Acidity (pKa): As a sialic acid, Neu5Gc possesses a carboxylic acid group. The presence of

the additional hydroxyl group on the N-glycolyl moiety may slightly alter its pKa compared to

Neu5Ac.[11] The pKa value is critical for understanding its charge state in physiological and

experimental buffer systems.

o Stability: Neu5Gc is stable when stored under dry conditions at -20°C.[7][8] AqQueous

solutions are less stable and are not recommended for storage for more than one day.[12]

The glycosidic linkage of sialic acids is susceptible to acid-catalyzed hydrolysis, a factor to

consider during sample processing.[13]

Biological Pathways and Metabolic Fate

Understanding the biosynthesis, incorporation, and degradation of Neu5Gc is crucial for

contextualizing its biological significance.
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Biosynthesis of Neu5Gc in Non-Human Mammals

In most mammals, Neu5Gc is synthesized from its precursor, CMP-Neu5Ac. This conversion is
a single enzymatic step mediated by CMP-Neu5Ac hydroxylase (CMAH) in the cytosol.[2][4]
The resulting CMP-Neu5Gc is then used by sialyltransferases in the Golgi apparatus to attach

Neu5Gc to glycoconjugates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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